N-(3-acetylphenyl)-N'-{1-[5-methyl-1-(2-pyridinyl)-1H-pyrazol-4-yl]ethyl}urea

• IUPAC Name: 1-(3-acetylphenyl)-3-[1-(5-methyl-1-pyridin-2-ylpyrazol-4-yl)ethyl]urea
• InChI: InChI=1S/C20H21N5O2/c1-13(18-12-22-25(14(18)2)19-9-4-5-10-21-19)23-20(27)24-17-8-6-7-16(11-17)15(3)26/h4-13H,1-3H3,(H2,23,24,27)
• InChI Key: VAATZNCBUFLDBC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=N2)C(C)NC(=O)NC3=CC=CC(=C3)C(=O)C
• Molecular Formula: C20H21N5O2
• Molecular Weight: 363.4 g/mol

Description

N-(3-acetylphenyl)-N'-{1-[5-methyl-1-(2-pyridinyl)-1H-pyrazol-4-yl]ethyl}urea is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a urea derivative that has been synthesized using a specific method and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-N'-{1-[5-methyl-1-(2-pyridinyl)-1H-pyrazol-4-yl]ethyl}urea is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been shown to inhibit the production of inflammatory cytokines and reduce pain sensation.
Biochemical and Physiological Effects:
N-(3-acetylphenyl)-N'-{1-[5-methyl-1-(2-pyridinyl)-1H-pyrazol-4-yl]ethyl}urea has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce inflammation, and alleviate pain. It has also been shown to have a low toxicity profile and does not cause significant adverse effects.

Advantages and Limitations for Lab Experiments

N-(3-acetylphenyl)-N'-{1-[5-methyl-1-(2-pyridinyl)-1H-pyrazol-4-yl]ethyl}urea has several advantages for lab experiments. It is easy to synthesize, has a low toxicity profile, and has been extensively studied for its biochemical and physiological effects. However, it also has some limitations, such as its limited solubility in aqueous solutions and its potential to form aggregates.

Future Directions

There are several future directions for the study of N-(3-acetylphenyl)-N'-{1-[5-methyl-1-(2-pyridinyl)-1H-pyrazol-4-yl]ethyl}urea. One direction is to further investigate its potential use as a diagnostic tool for cancer detection. Another direction is to study its potential use in combination with other drugs for the treatment of cancer and other diseases. Additionally, further studies are needed to fully understand its mechanism of action and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of N-(3-acetylphenyl)-N'-{1-[5-methyl-1-(2-pyridinyl)-1H-pyrazol-4-yl]ethyl}urea is a multi-step process that involves the reaction of various chemicals. The synthesis method involves the reaction of 3-acetylphenyl isocyanate with 5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxylic acid to form the intermediate product. The intermediate product is then reacted with 1-(2-aminoethyl)piperazine to obtain the final product, N-(3-acetylphenyl)-N'-{1-[5-methyl-1-(2-pyridinyl)-1H-pyrazol-4-yl]ethyl}urea.

Scientific Research Applications

N-(3-acetylphenyl)-N'-{1-[5-methyl-1-(2-pyridinyl)-1H-pyrazol-4-yl]ethyl}urea has been extensively studied for its potential applications in various fields. It has been shown to have antitumor, anti-inflammatory, and analgesic effects. It has also been studied for its potential use as a diagnostic tool for cancer detection.